Cas no 1806541-62-7 (Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate)

• Product Name: Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate
• CAS No: 1806541-62-7
• MF: C₁₃H₁₃ClO₄
• MW: 268.692923307419
• CID: 4956314
• Update Time: 2025-05-20

Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate

• Inchi： 1S/C13H13ClO4/c1-3-18-13(17)10-6-4-5-9(11(10)7-15)12(16)8(2)14/h4-8H,3H2,1-2H3
• InChI Key： UDEPVJDDCQTSQF-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C(=O)OCC)C=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate

Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate (CAS No. 1806541-62-7): A Versatile Intermediate in Modern Chemical Biology

Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate, identified by its unique chemical identifier CAS No. 1806541-62-7, represents a significant compound in the realm of chemical biology and pharmaceutical research. This ester derivative, characterized by its 2-chloropropanoyl and formylbenzoate functional groups, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules.

The structural framework of Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate encompasses a benzoic acid core modified with an ester group at the 3-position and a formyl group at the 2-position, further substituted with a 2-chloropropanoyl moiety. This configuration imparts unique reactivity, making it a valuable intermediate in the construction of complex organic molecules. The presence of both electrophilic and nucleophilic sites within its structure allows for diverse chemical transformations, facilitating its use in synthetic pathways leading to pharmacologically relevant compounds.

In recent years, Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate has been explored in the development of novel therapeutic agents. Its role as a precursor in the synthesis of heterocyclic compounds has been particularly noteworthy. Heterocycles are integral to many drugs due to their ability to mimic natural biological structures and interact with biological targets in specific ways. The formyl group, for instance, can participate in condensation reactions to form Schiff bases or undergo reduction to yield alcohols, while the 2-chloropropanoyl side chain offers opportunities for further functionalization via nucleophilic substitution reactions.

One of the most compelling applications of Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate lies in its utility as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. By modifying the benzoate core with functional groups that can interact with kinase active sites, researchers can design molecules that modulate kinase activity. The formylbenzoate moiety, in particular, has been shown to enhance binding affinity through hydrogen bonding interactions with key residues in the kinase active pocket.

The incorporation of the 2-chloropropanoyl group into these derivatives also contributes to their pharmacological properties. Chlorine atoms are known to enhance metabolic stability and binding affinity by participating in hydrophobic interactions and halogen bonds. This makes Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate an attractive starting point for designing kinase inhibitors with improved pharmacokinetic profiles.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The ability to modify the benzoate scaffold allows for the creation of molecules that can cross the blood-brain barrier and interact with central nervous system targets. For instance, derivatives of Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are known to modulate neurotransmitter levels and have therapeutic implications in conditions such as depression and Parkinson's disease.

The versatility of Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate is further underscored by its application in drug discovery pipelines targeting inflammatory diseases. The synthesis of non-steroidal anti-inflammatory drug (NSAID) analogs has been facilitated by leveraging this intermediate's reactive sites. By introducing modifications that enhance lipophilicity or alter electronic properties, researchers can fine-tune the anti-inflammatory activity of these compounds while minimizing side effects.

In conclusion, Ethyl 3-(2-chloropropanoyl)-2-formylbenzoate (CAS No. 1806541-62-7) stands out as a crucial intermediate in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic pathways leading to bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new methodologies for functionalizing this compound, its significance is expected to grow further, solidifying its role as a cornerstone in medicinal chemistry endeavors.